(5Z)-5-[[9-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one

• Molecular Formula: C23H30N4O3S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H30N4O3S2/c1-14(2)13-27-22(29)18(32-23(27)31)12-17-19(24-9-7-11-30-15(3)4)25-20-16(5)8-6-10-26(20)21(17)28/h6,8,10,12,14-15,24H,7,9,11,13H2,1-5H3/b18-12-
• InChI Key: YOACKAVJRGBMTC-PDGQHHTCSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC(C)C)NCCCOC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC(C)C)NCCCOC(C)C

Description

This compound is a heterocyclic organic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidin-4-one ring system. Its structure includes a propan-2-yloxypropylamino substituent at position 2 of the pyrimidine ring and a 2-methylpropyl (isobutyl) group at position 3 of the thiazolidinone ring . Key computed properties include a molecular weight of 458.6 g/mol, XLogP3 of 3.4 (indicating moderate lipophilicity), and a topological polar surface area (TPSA) of 132 Ų, suggesting moderate solubility .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Molecular Properties

The compound’s closest analogs differ in substituents on the pyrido[1,2-a]pyrimidin-4-one and thiazolidinone moieties. A comparative analysis is provided below:

Compound	Molecular Formula	Molecular Weight (g/mol)	XLogP3	TPSA (Ų)	Key Substituents
Target Compound (from )	C₂₂H₂₆N₄O₃S₂	458.6	3.4	132	3-(2-methylpropyl), 2-(3-propan-2-yloxypropylamino)
Analog with Phenoxy Group (from )	C₂₃H₂₂N₄O₃S₂	474.6	4.1	121	2-phenoxy, 3-propyl
Pyrido[1,2-a]pyrimidine-2,5'-dithioxo derivative (from )	C₁₉H₁₅N₅O₂S₂	417.5	2.8	145	2,5'-dithioxo, 4-aryl

Key Observations :

• The target compound exhibits balanced lipophilicity (XLogP3 = 3.4) compared to the more lipophilic phenoxy analog (XLogP3 = 4.1) .
• The propan-2-yloxypropylamino substituent in the target compound may enhance solubility relative to the phenoxy analog due to increased hydrogen-bonding capacity (TPSA = 132 vs. 121 Ų) .

Bioactivity and Pharmacokinetic Considerations

• Computational models (e.g., Tanimoto similarity indexing) could predict interactions with proteins like HDAC8, akin to aglaithioduline (~70% similarity to SAHA) .
• Dithioxo Derivatives : These compounds have demonstrated antitumor and antimicrobial activities in vitro, attributed to the dithioxo moiety’s electrophilic reactivity .

Computational and Experimental Insights

• Similarity Indexing : Using methods like the Tanimoto coefficient, the target compound could be compared to bioactive pyrido[1,2-a]pyrimidines to predict target proteins or mechanisms .
• Lumping Strategy : Grouping this compound with structurally similar analogs (e.g., dithioxo derivatives) may streamline pharmacokinetic studies by assuming shared metabolic pathways .